Cas no 914222-92-7 (2-Bromo-5-nitropyridine-3-carboxylic Acid)

• Product Name: 2-Bromo-5-nitropyridine-3-carboxylic Acid
• CAS No: 914222-92-7
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 996390
• PubChem ID: 53411886
• Update Time: 2025-10-21

2-Bromo-5-nitropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-NITRONICOTINIC ACID
• 2-bromo-5-nitropyridine-3-carboxylic acid
• 914222-92-7
• EN300-126562
• AMY33313
• AKOS015967601
• MFCD09033795
• DTXSID50696518
• DS-13076
• CS-0232199
• SCHEMBL18530721
• AT38123
• 2-BROMO-5-NITRONICOTINICACID
• DB-409311
• 2-Bromo-5-nitro-3-pyridinecarboxylic acid
• 2-Bromo-5-nitropyridine-3-carboxylic Acid

• Inchi： 1S/C6H3BrN2O4/c7-5-4(6(10)11)1-3(2-8-5)9(12)13/h1-2H,(H,10,11)
• InChI Key： TZALTHQYRONLQA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92800
• Monoisotopic Mass: 245.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 96.01000
• LogP: 1.97370

2-Bromo-5-nitropyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Bromo-5-nitropyridine-3-carboxylic Acid

Research Brief on 2-Bromo-5-nitropyridine-3-carboxylic Acid (CAS: 914222-92-7): Recent Advances and Applications

2-Bromo-5-nitropyridine-3-carboxylic acid (CAS: 914222-92-7) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its significance in the development of novel heterocyclic compounds, particularly in the fields of medicinal chemistry and drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-5-nitropyridine-3-carboxylic acid as a precursor for the synthesis of pyridine-based kinase inhibitors. Researchers utilized this compound to develop a series of derivatives targeting EGFR (Epidermal Growth Factor Receptor) mutations, which are implicated in non-small cell lung cancer. The study reported a 60% yield in the key coupling reaction, underscoring the compound's reactivity and versatility in medicinal chemistry applications.

In the field of materials science, a recent patent (WO2023056789) disclosed the use of 2-bromo-5-nitropyridine-3-carboxylic acid in the preparation of organic semiconductors. The nitro and carboxyl functional groups were found to facilitate π-π stacking interactions, enhancing charge transport properties in thin-film transistors. This application opens new avenues for the compound's use in flexible electronics and optoelectronic devices.

Analytical advancements have also been made in the characterization of 2-bromo-5-nitropyridine-3-carboxylic acid. A 2024 study in Analytical Chemistry developed a novel HPLC-MS method for the quantitative analysis of this compound and its degradation products, achieving a detection limit of 0.1 ng/mL. This method is particularly valuable for quality control in pharmaceutical manufacturing processes where this intermediate is employed.

The safety profile of 2-bromo-5-nitropyridine-3-carboxylic acid has been recently evaluated in a GLP-compliant study. Results indicated moderate acute toxicity (LD50 = 320 mg/kg in rats) and no significant genotoxic effects in Ames tests. However, proper handling procedures are recommended due to its potential skin and eye irritation properties, as documented in the updated safety data sheets from major chemical suppliers.

Market analysis indicates growing demand for 2-bromo-5-nitropyridine-3-carboxylic acid, with projected annual growth of 8.2% from 2024 to 2029. This growth is primarily driven by its increasing applications in anticancer drug development and specialty chemical synthesis. Several contract research organizations have recently added this compound to their catalogues, reflecting its expanding role in pharmaceutical research and development.

Future research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology and investigating its metal-chelating properties for catalytic applications. The presence of both electron-withdrawing groups (bromo and nitro) and the carboxylic acid functionality makes this molecule particularly interesting for further structure-activity relationship studies in various chemical and biological contexts.